Tracing nanoparticlesin vivo: a new general synthesis of positron emitting metal oxidenanoparticles by proton beam activation†

Analyst Pub Date: 2012-08-28 DOI: 10.1039/C2AN35863H

Abstract

The synthesis of 18F-labelled positron emitting NPs by direct irradiation of 18O-enriched aluminum oxide NPs with 16 MeV protons is reported. Biodistribution studies of the labelled particles after intravenous administration were performed in male rats using positron emission tomography. The simple and general activation strategy can be applied to any in situ prepared core metal oxide particle for direct use or subsequent bio-compatible coating or encapsulation followed by functionalization.

Graphical abstract: Tracing nanoparticles in vivo: a new general synthesis of positron emitting metal oxide nanoparticles by proton beam activation
Tracing nanoparticlesin vivo: a new general synthesis of positron emitting metal oxidenanoparticles by proton beam activation†
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